2-{4-[4-(2-methoxyphenyl)-1-piperazinyl]butyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione

• Molecular Formula: C22H32N4O3
• Molecular Weight: 400.5 g/mol
• IUPAC Name: 2-[4-[4-(2-methoxyphenyl)piperazin-1-yl]butyl]-6,7,8,8a-tetrahydro-5H-imidazo[1,5-a]pyridine-1,3-dione
• InChI: InChI=1S/C22H32N4O3/c1-29-20-10-3-2-8-18(20)24-16-14-23(15-17-24)11-6-7-13-26-21(27)19-9-4-5-12-25(19)22(26)28/h2-3,8,10,19H,4-7,9,11-17H2,1H3
• InChI Key: NMXMKHRTIDKBIR-UHFFFAOYSA-N
• SMILES: COC1=CC=CC=C1N2CCN(CC2)CCCCN3C(=O)C4CCCCN4C3=O
• solubility: 52.4 [ug/mL]

Description

2-{4-[4-(2-methoxyphenyl)-1-piperazinyl]butyl}tetrahydroimidazo[1,5-a]pyridine-1,3(2H,5H)-dione, commonly known as BHFF, is a synthetic compound that has shown promising results in scientific research. BHFF is a potent and selective antagonist of the dopamine D3 receptor, which is a G-protein coupled receptor that plays a crucial role in the regulation of dopamine signaling in the brain.

Mechanism of Action

BHFF acts as a competitive antagonist of the dopamine D3 receptor, which is primarily expressed in the mesolimbic and mesocortical pathways of the brain. The mesolimbic pathway is involved in reward processing, while the mesocortical pathway is involved in cognitive and emotional processing. By blocking the dopamine D3 receptor, BHFF reduces the reinforcing effects of drugs of abuse and may also improve cognitive and emotional processing in individuals with psychiatric disorders.
Biochemical and Physiological Effects:
BHFF has been shown to have a number of biochemical and physiological effects in animal models. It has been shown to reduce dopamine release in the nucleus accumbens, a key brain region involved in reward processing. BHFF has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), a protein that plays a crucial role in the growth and survival of neurons. Additionally, BHFF has been shown to increase the expression of glial cell line-derived neurotrophic factor (GDNF), a protein that promotes the survival of dopaminergic neurons.

Advantages and Limitations for Lab Experiments

BHFF has several advantages for use in lab experiments. It has a high affinity and selectivity for the dopamine D3 receptor, which makes it a useful tool for studying the role of this receptor in various neurological and psychiatric disorders. Additionally, BHFF has been shown to have a favorable pharmacokinetic profile, with good brain penetration and a long half-life. However, there are also some limitations to the use of BHFF in lab experiments. It is a synthetic compound that may have off-target effects, and its use in animal models may not fully reflect its effects in humans.

Future Directions

There are several future directions for the research on BHFF. One potential direction is to further study its potential use in the treatment of addiction and other psychiatric disorders. Additionally, there is a need for more studies to investigate the long-term effects of BHFF on the brain and its potential for neuroprotection. Finally, there is a need for more studies to investigate the safety and efficacy of BHFF in humans, with the goal of developing it into a viable therapeutic agent.

Synthesis Methods

BHFF can be synthesized through a multi-step process that involves the reaction of various reagents. The synthesis method involves the reaction of 1,2,3,4-tetrahydroimidazo[1,5-a]pyridine-3-carboxylic acid with 4-(2-methoxyphenyl)piperazine in the presence of a coupling agent such as DCC (N,N′-dicyclohexylcarbodiimide) or EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide). This reaction results in the formation of 4-(2-methoxyphenyl)-1-{[(1,2,3,4-tetrahydroimidazo[1,5-a]pyridin-3-yl)carbonyl]amino}piperazine, which is then reacted with 4-bromobutylamine hydrobromide in the presence of a base such as potassium carbonate to form BHFF.

Scientific Research Applications

BHFF has been extensively studied for its potential use in the treatment of various neurological and psychiatric disorders. It has been shown to have a high affinity and selectivity for the dopamine D3 receptor, which is implicated in the pathophysiology of addiction, schizophrenia, and Parkinson's disease. BHFF has been shown to reduce cocaine-seeking behavior in animal models of addiction and has also been shown to have antipsychotic effects in animal models of schizophrenia. Additionally, BHFF has been shown to have neuroprotective effects in animal models of Parkinson's disease.